C-131,2,3,6,7,8-HxCDD
C-131,2,3,6,7,8-HxCDD
Brand Name:
Vulcanchem
CAS No.:
109719-81-5
VCID:
VC0024704
InChI:
InChI=1S/C12H2Cl6O2/c13-3-1-5-11(9(17)7(3)15)20-6-2-4(14)8(16)10(18)12(6)19-5/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
SMILES:
C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=CC(=C(C(=C3O2)Cl)Cl)Cl
Molecular Formula:
C12H2Cl6O2
Molecular Weight:
402.8 g/mol
C-131,2,3,6,7,8-HxCDD
CAS No.: 109719-81-5
Main Products
VCID: VC0024704
Molecular Formula: C12H2Cl6O2
Molecular Weight: 402.8 g/mol
| CAS No. | 109719-81-5 |
|---|---|
| Product Name | C-131,2,3,6,7,8-HxCDD |
| Molecular Formula | C12H2Cl6O2 |
| Molecular Weight | 402.8 g/mol |
| IUPAC Name | 1,2,3,6,7,8-hexachlorodibenzo-p-dioxin |
| Standard InChI | InChI=1S/C12H2Cl6O2/c13-3-1-5-11(9(17)7(3)15)20-6-2-4(14)8(16)10(18)12(6)19-5/h1-2H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1 |
| Standard InChIKey | YCLUIPQDHHPDJJ-WCGVKTIYSA-N |
| Isomeric SMILES | [13CH]1=[13C]2[13C](=[13C]([13C](=[13C]1Cl)Cl)Cl)O[13C]3=[13CH][13C](=[13C]([13C](=[13C]3O2)Cl)Cl)Cl |
| SMILES | C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=CC(=C(C(=C3O2)Cl)Cl)Cl |
| Canonical SMILES | C1=C2C(=C(C(=C1Cl)Cl)Cl)OC3=CC(=C(C(=C3O2)Cl)Cl)Cl |
| Synonyms | C-131,2,3,6,7,8-HxCDD |
| PubChem Compound | 184111 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume